Accelerated microdroplet synthesis of benzimidazoles by nucleophilic addition to protonated carboxylic acids†
Chemical Science Pub Date: 2020-07-14 DOI: 10.1039/D0SC02467H
Abstract
We report a metal-free novel route for the accelerated synthesis of benzimidazole and its derivatives in the ambient atmosphere. The synthetic procedure involves 1,2-aromatic diamines and alkyl or aryl carboxylic acids reacting in electrostatically charged microdroplets generated using a nano-electrospray (nESI) ion source. The reactions are accelerated by orders of magnitude in comparison to the bulk. No other acid, base or catalyst is used. Online analysis of the microdroplet accelerated reaction products is performed by mass spectrometry. We provide evidence for an acid catalyzed reaction mechanism based on identification of the intermediate arylamides. Their dehydration to give benzimidazoles occurs in a subsequent thermally enhanced step. It is suggested that the extraordinary acidity at the droplet surface allows the carboxylic acid to function as a C-centered electrophile. Comparisons of this methodology with data from thin film and bulk synthesis lead to the proposal of three key steps in the reaction: (i) formation of an unusual reagent (protonated carboxylic acid) because of the extraordinary conditions at the droplet interface, (ii) accelerated bimolecular reaction because of limited solvation at the interface and (iii) thermally assisted elimination of water. Eleven examples are shown as evidence of the scope of this chemistry. The accelerated synthesis has been scaled-up to establish the substituent-dependence and to isolate products for NMR characterization.
Recommended Literature
- [1] First-principles study of rocksalt early transition-metal carbides as potential catalysts for Li–O2 batteries
- [2] Action-FRET of β-cyclodextrin inclusion complexes†
- [3] XIV.—On the increase in weight of molasses casks occasionally arising from absorption
- [4] Use of solid boric acid as an ammonia absorbent in the determination of nitrogen
- [5] The system Bi2O3—N2O5—H2O
- [6] The Ganges–Brahmaputra–Meghna delta system: biophysical models to support analysis of ecosystem services and poverty alleviation†
- [7] Uncovering the reaction mechanism initiating the nucleation of lead sulfide quantum dots in a hines synthesis†
- [8] Transitions of two magnetic interaction states in dinuclear Dy(iii) complexes via subtle structural variations†
- [9] A comparative study of the effect of functional groups on C2H2 adsorption in NbO-type metal–organic frameworks†
- [10] Role of Stefan–Maxwell fluxes in the dynamics of concentrated electrolytes
Journal Nameļ¼Chemical Science
Research Products
-
CAS no.: 19394-61-7
-
CAS no.: 135861-49-3
